Cas no 2309465-24-3 (2-({1-[(benzyloxy)carbonyl]-3-(4-bromo-1-methyl-1H-imidazol-2-yl)pyrrolidin-3-yl}oxy)acetic acid)

• Product Name: 2-({1-[(benzyloxy)carbonyl]-3-(4-bromo-1-methyl-1H-imidazol-2-yl)pyrrolidin-3-yl}oxy)acetic acid
• CAS No: 2309465-24-3
• MF: C₁₈H₂₀BrN₃O₅
• MW: 438.272503852844
• CID: 5762515
• PubChem ID: 165829759
• Update Time: 2025-06-15

2-({1-[(benzyloxy)carbonyl]-3-(4-bromo-1-methyl-1H-imidazol-2-yl)pyrrolidin-3-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2309465-24-3
• 2-({1-[(benzyloxy)carbonyl]-3-(4-bromo-1-methyl-1H-imidazol-2-yl)pyrrolidin-3-yl}oxy)acetic acid
• EN300-7428425

• Inchi： 1S/C18H20BrN3O5/c1-21-9-14(19)20-16(21)18(27-11-15(23)24)7-8-22(12-18)17(25)26-10-13-5-3-2-4-6-13/h2-6,9H,7-8,10-12H2,1H3,(H,23,24)
• InChI Key： QIMMTIXKZMFNTC-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)C(C2(CN(C(=O)OCC3C=CC=CC=3)CC2)OCC(=O)O)=N1

Computed Properties

• Exact Mass: 437.05863g/mol
• Monoisotopic Mass: 437.05863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 93.9Ų

Additional information on 2-({1-[(benzyloxy)carbonyl]-3-(4-bromo-1-methyl-1H-imidazol-2-yl)pyrrolidin-3-yl}oxy)acetic acid

Research Briefing on 2-({1-[(benzyloxy)carbonyl]-3-(4-bromo-1-methyl-1H-imidazol-2-yl)pyrrolidin-3-yl}oxy)acetic acid (CAS: 2309465-24-3)

In recent years, the compound 2-({1-[(benzyloxy)carbonyl]-3-(4-bromo-1-methyl-1H-imidazol-2-yl)pyrrolidin-3-yl}oxy)acetic acid (CAS: 2309465-24-3) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

The compound features a complex molecular architecture, combining a pyrrolidine ring with a bromo-substituted imidazole moiety and a benzyloxycarbonyl-protected amino group. This structural diversity makes it a promising scaffold for the development of novel bioactive molecules. Recent studies have explored its role as a modulator of key biological targets, including enzymes and receptors involved in inflammatory and oncogenic pathways.

One of the most notable advancements in the research of this compound is its application in the synthesis of targeted inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-({1-[(benzyloxy)carbonyl]-3-(4-bromo-1-methyl-1H-imidazol-2-yl)pyrrolidin-3-yl}oxy)acetic acid exhibit potent inhibitory activity against specific kinases implicated in cancer progression. The study highlighted the compound's ability to selectively bind to the ATP-binding site of these kinases, thereby blocking their activity.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable characteristics, such as moderate solubility and stability under physiological conditions. These properties are critical for its potential use as a drug candidate. Additionally, in vitro and in vivo studies have shown promising results in terms of bioavailability and low toxicity, further supporting its therapeutic potential.

Despite these encouraging findings, challenges remain in optimizing the compound's efficacy and selectivity. Researchers are currently exploring various structural modifications to enhance its binding affinity and reduce off-target effects. Computational modeling and high-throughput screening are being employed to identify the most promising derivatives for further development.

In conclusion, 2-({1-[(benzyloxy)carbonyl]-3-(4-bromo-1-methyl-1H-imidazol-2-yl)pyrrolidin-3-yl}oxy)acetic acid represents a valuable lead compound in the search for new therapeutic agents. Its unique structure and biological activity make it a focal point for ongoing research in chemical biology and drug discovery. Future studies will likely focus on advancing this compound through preclinical and clinical trials to fully realize its therapeutic potential.